Cas no 2549039-36-1 (5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine)

5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine is a synthetic organic compound featuring a fluorinated pyridine core linked to a substituted pyrrolidine moiety via an ether bridge. The presence of the 5-fluoro group enhances its electronic properties, while the methoxyphenyl substitution contributes to its structural diversity and potential binding affinity. This compound is of interest in medicinal chemistry due to its modular scaffold, which allows for further derivatization. Its well-defined structure and functional group arrangement make it a valuable intermediate in the development of pharmacologically active molecules, particularly in targeting central nervous system (CNS) or receptor-specific applications. The compound exhibits good synthetic accessibility and stability under standard conditions.
5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine structure
2549039-36-1 structure
Product Name:5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine
CAS No:2549039-36-1
MF:C18H21FN2O2
MW:316.369948148727
CID:5314275
PubChem ID:154829938
Update Time:2025-05-20

5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-[[1-[(2-methoxyphenyl)methyl]-3-pyrrolidinyl]methoxy]pyridine
    • 2549039-36-1
    • 5-fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine
    • F6761-0899
    • AKOS040726503
    • 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine
    • Inchi: 1S/C18H21FN2O2/c1-22-17-5-3-2-4-15(17)12-21-9-8-14(11-21)13-23-18-7-6-16(19)10-20-18/h2-7,10,14H,8-9,11-13H2,1H3
    • InChI Key: KTRXZUKQWJDUSE-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C=C1)OCC1CN(CC2C=CC=CC=2OC)CC1

Computed Properties

  • Exact Mass: 316.15870608g/mol
  • Monoisotopic Mass: 316.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 34.6Ų

Experimental Properties

  • Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 407.4±35.0 °C(Predicted)
  • pka: 9.06±0.40(Predicted)

5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine Pricemore >>

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Additional information on 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine

Introduction to 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine (CAS No. 2549039-36-1)

5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine, identified by its CAS number 2549039-36-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine is characterized by a pyridine core substituted with a fluoro group at the 5-position and a methoxy group at the 2-position. The presence of these functional groups contributes to its unique chemical properties and biological interactions. Additionally, the compound features a pyrrolidinyl moiety attached through a methoxy group, which further enhances its structural complexity and potential for diverse biological activities.

In recent years, there has been a growing interest in developing novel compounds that target specific biological pathways associated with various diseases. The fluorine atom in the structure of 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorinated compounds are well-known for their ability to improve metabolic stability, binding affinity, and overall bioavailability, which are critical factors in drug design.

The pyrrolidinyl group in this compound is particularly noteworthy, as it is often found in biologically active molecules that interact with receptors and enzymes. The presence of the 2-methoxyphenylmethyl substituent further enhances the compound's potential for binding to biological targets. This combination of structural features makes 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine an intriguing candidate for further investigation in drug discovery.

Recent studies have demonstrated the importance of fluorinated pyridines in the development of small molecule drugs. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and inflammation. The unique structural features of 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-yl}methoxy)pyridine, particularly its fluorinated pyridine core and pyrrolidinyl substitution, align well with these trends.

In particular, research has indicated that compounds with similar structural motifs may exhibit inhibitory activity against certain kinases and other enzymes involved in disease pathways. The methoxy group at the 2-position of the pyridine ring is also thought to contribute to the compound's ability to interact with biological targets. These findings suggest that 5-Fluoro-2-({1-[(2-methoxyphenyl)methyl]pyrrolidin-3-y]}methoxy)pyridine could be a valuable tool for developing novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

Evaluation of the pharmacological properties of 5-fluoro - 2 - ({1 - [(2 - meth oxy phen y l )m eth y l ] p y r r o lid in - 3 - y l }me th oxy ) p y rid ine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors, while in vivo studies aim to evaluate its efficacy and safety profile. These studies provide critical insights into the potential therapeutic applications of this compound.

The use of computational methods, such as molecular docking and pharmacokinetic modeling, has also been instrumental in understanding the behavior of this compound. These tools help predict how the molecule will interact with biological targets and how it will be processed by the body. Such information is invaluable for optimizing drug design and improving therapeutic outcomes.

In conclusion, 5-fluoro - 2 - ({1 - [(2 - meth oxy phen y l )m eth y l ] p y r r o lid in - 3 - y l }me th oxy ) p y rid ine (CAS No. 2549039 - 36 - 1) is a structurally complex organic compound with significant potential for therapeutic applications. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further research in drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing novel treatments for various diseases.

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